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Compound of Interest

Sodium 4-hydroxynaphthalene-2-
Compound Name:
sulphonate

Cat. No.: B081246

Disclaimer: The precise chemical identity of "Sodium 4-hydroxynaphthalene-2-sulphonate”
is subject to ambiguity across chemical databases. This guide focuses on the properties of 4-
hydroxynaphthalene-2-sulfonic acid (CAS RN: 3771-14-0) and its corresponding sodium salt.
This assumption is based on the systematic IUPAC naming convention. Researchers are
advised to verify the specific isomer and CAS number of their material.

Introduction

Sodium 4-hydroxynaphthalene-2-sulphonate is an aromatic organic compound belonging to
the family of hydroxylated naphthalenesulfonic acids. These compounds are of significant
interest in various fields, including chemical synthesis, dye manufacturing, and potentially in the
pharmaceutical industry as intermediates or building blocks for more complex molecules. The
presence of both a hydroxyl and a sulfonic acid functional group on the naphthalene ring
imparts unique solubility and reactivity characteristics, making it a versatile chemical entity. This
technical guide provides a comprehensive overview of the chemical and physical properties of
4-hydroxynaphthalene-2-sulfonic acid and its sodium salt, along with generalized experimental
protocols for its synthesis and analysis.

Chemical and Physical Properties

The properties of 4-hydroxynaphthalene-2-sulfonic acid and its sodium salt are summarized
below. Data for the sodium salt are inferred from the properties of the free acid and general
principles of salt formation.
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Table 1: Physical and Chemical Properties of 4-
hvd hthalene-2-sulfoni i

Property Value Source

4-hydroxynaphthalene-2-

UPAC Name sulfonic acid ]
CAS Number 3771-14-0 [1]
Molecular Formula C10Hs04S [1]
Molecular Weight 224.23 g/mol [1]
Appearance Solid (predicted)

Density 1.549 g/cm? (predicted) [2]
pKa 0.15 £ 0.40 (predicted) [2]
LogP 2.87 (predicted) [2]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 4 [2]
Rotatable Bonds 1 [2]

Table 2: Properties of Sodium 4-hydroxynaphthalene-2-
sulphonate (Inferred)
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Property Value Notes

Molecular Formula C10H7NaO4S

Molecular Weight 246.21 g/mol
White to off-white crystalline ] )

Appearance Typical for sodium sulfonates
powder

The ionic nature of the sodium

sulfonate group significantly

Solubility Soluble in water , o
increases water solubility
compared to the free acid.

] ] High melting points are

Melting Point >300 °C (decomposes)

characteristic of organic salts.

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and analysis
of 4-hydroxynaphthalene-2-sulfonic acid and its sodium salt. These are representative methods
and may require optimization for specific laboratory conditions and desired product purity.

Synthesis of 4-hydroxynaphthalene-2-sulfonic acid

The synthesis of 4-hydroxynaphthalene-2-sulfonic acid typically involves the sulfonation of a
suitable naphthalene precursor. A plausible synthetic route starts from 1-naphthol.

Reaction: Sulfonation of 1-naphthol.
Procedure:

 In a well-ventilated fume hood, place a known amount of 1-naphthol in a three-necked
round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a
thermometer.

e Cool the flask in an ice bath to 0-5 °C.
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» Slowly add a stoichiometric equivalent of concentrated sulfuric acid (98%) dropwise from the
dropping funnel while maintaining the temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Upon completion, the reaction mixture is poured onto crushed ice to precipitate the product.

e The crude 4-hydroxynaphthalene-2-sulfonic acid is then collected by vacuum filtration and
washed with cold water.

» Further purification can be achieved by recrystallization from a suitable solvent system, such
as an ethanol-water mixture.[3]

Preparation of Sodium 4-hydroxynaphthalene-2-
sulphonate

The sodium salt can be readily prepared by neutralizing the sulfonic acid with a sodium base.
Reaction: Acid-base neutralization.
Procedure:

 Dissolve the purified 4-hydroxynaphthalene-2-sulfonic acid in a minimum amount of distilled
water.

» Slowly add a stoichiometric amount of a sodium base, such as sodium hydroxide or sodium
carbonate solution, while monitoring the pH with a pH meter or indicator paper.

» Continue the addition until the pH of the solution is neutral (pH ~7).

¢ The resulting solution of sodium 4-hydroxynaphthalene-2-sulphonate can be used directly
or the solid salt can be isolated by evaporation of the solvent under reduced pressure.

H2S0a4
2

Precipitation

Sulfonation

NaOH or Na2COs3 - Isolation
| Neutralization ——————»|

‘ 1-Naphthol

4-hydroxynaphthalene-2-sulfonic acid Sodium 4-hydroxynaphthalene-2-sulphonate
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Caption: General workflow for the synthesis of Sodium 4-hydroxynaphthalene-2-sulphonate.

Analytical Methods

HPLC is a standard technique for assessing the purity of hydroxynaphthalene sulfonic acids
and for monitoring reaction progress.

Instrumentation:

o HPLC system with a UV-Vis detector.

o Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 pm).

Mobile Phase:

o A gradient elution is typically employed.

e Solvent A: Water with 0.1% formic acid or phosphoric acid.

e Solvent B: Acetonitrile with 0.1% formic acid or phosphoric acid.

Procedure:

Prepare a standard solution of the analyte in the mobile phase.
o Set the column temperature (e.g., 30 °C) and the flow rate (e.g., 1 mL/min).
e Inject the sample and run the gradient program.

» Monitor the elution profile at a suitable wavelength (e.g., 254 nm or a wavelength of
maximum absorbance determined by UV-Vis spectroscopy).

o Purity is determined by the peak area percentage.

UV-Visible Spectroscopy:
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e Purpose: To determine the wavelength of maximum absorbance (Amax) and for quantitative
analysis.

e Procedure:
o Prepare a dilute solution of the compound in a suitable solvent (e.g., water or methanol).
o Record the UV-Vis spectrum over a range of 200-400 nm.
o The Amax can be used for detection in HPLC analysis.

Infrared (IR) Spectroscopy:

e Purpose: To identify the characteristic functional groups.

e Procedure:

o Acquire the IR spectrum of the solid sample using a KBr pellet or Attenuated Total
Reflectance (ATR) accessory.

o Expected characteristic peaks include:
» Broad O-H stretch (hydroxyl group) around 3200-3600 cm~1.
» S=0 stretching (sulfonate group) around 1200-1150 cm~* and 1050-1000 cm~1.
» Aromatic C=C stretching around 1600-1450 cm~1.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
e Purpose: To elucidate the detailed chemical structure.
e Procedure:
o Dissolve the sample in a suitable deuterated solvent (e.g., D20 or DMSO-ds).

o Acquire *H and 3C NMR spectra.
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o The chemical shifts, coupling constants, and integration of the proton signals, along with
the chemical shifts of the carbon signals, will provide detailed information about the
arrangement of atoms in the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081246#chemical-properties-of-sodium-4-
hydroxynaphthalene-2-sulphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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